Cas no 1949836-64-9 (methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide)

• Product Name: methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide
• CAS No: 1949836-64-9
• CID: 4632766
• Update Time: 2025-05-24

methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide

Comprehensive Overview of Methyl 2-(6-Fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate Hydrobromide (CAS No. 1949836-64-9)

Methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide (CAS No. 1949836-64-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluoro substituent at the 6-position and an imino group in the dihydrobenzothiazole ring enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, researchers have focused on benzothiazole derivatives due to their broad-spectrum pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The methyl ester moiety in this compound further improves its solubility and bioavailability, which are critical factors in drug formulation. The hydrobromide salt form ensures stability and facilitates handling in laboratory settings. These attributes align with the growing demand for small-molecule therapeutics and targeted drug delivery systems, which are trending topics in modern medicinal chemistry.

The synthesis of methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide involves multi-step organic reactions, including condensation, cyclization, and salt formation. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the rising prevalence of kinase-related diseases like cancer and neurodegenerative disorders. This aligns with the increasing number of searches for "kinase inhibitors in drug discovery" and "benzothiazole therapeutic applications" in scientific databases.

From an industrial perspective, the scalability of producing CAS No. 1949836-64-9 is a key consideration. Optimizing reaction conditions to achieve high yields while minimizing byproducts is a challenge addressed by process chemistry innovations. The compound's compatibility with green chemistry principles is another area of interest, as sustainability becomes a priority in pharmaceutical manufacturing. Searches for "green synthesis of heterocyclic compounds" and "sustainable drug development" reflect this shift in industry focus.

In conclusion, methyl 2-(6-fluoro-2-imino-2,3-dihydro-1,3-benzothiazol-3-yl)acetate hydrobromide represents a versatile scaffold with significant potential in drug design and development. Its structural uniqueness, combined with the growing body of research on benzothiazole derivatives, positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is likely to remain a subject of interest in both academic and industrial research.